Cas no 220993-22-6 ((2S)-2-tert-Butyldimethylsilyloxymethyl-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester)

• Product Name: (2S)-2-tert-Butyldimethylsilyloxymethyl-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
• CAS No: 220993-22-6
• MF: C₁₆H₃₁NO₄Si
• MW: 329.507146120071
• CID: 1004505
• PubChem ID: 11099551
• Update Time: 2025-09-28

(2S)-2-tert-Butyldimethylsilyloxymethyl-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid
• (2S)-2-[[tert-Butyldimethylsilyloxy]methyl]-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
• (S)-2-tert-butyldimethylsilyloxymethyl-N-tert-butyloxycarbonylpyrrolidin-4-one
• (2S)-2-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-4-oxo-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
• tert-butyl (2S)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-oxopyrrolidine-1-carboxylate
• SCHEMBL7123624
• DB-309782
• AT40381
• 220993-22-6
• (2S)-2-tert-Butyldimethylsilyloxymethyl-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester

• Inchi： 1S/C16H31NO4Si/c1-15(2,3)21-14(19)17-10-13(18)9-12(17)11-20-22(7,8)16(4,5)6/h12H,9-11H2,1-8H3/t12-/m0/s1
• InChI Key： WYTKTRHPVBKXRU-LBPRGKRZSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1CC(CN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 329.20200
• Monoisotopic Mass: 329.20223500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 3.52460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines